Cas no 5692-51-3 (N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2,4-dimethoxybenzamide)

N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2,4-dimethoxybenzamide structure
5692-51-3 structure
Product Name:N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2,4-dimethoxybenzamide
CAS No:5692-51-3
MF:C18H15ClN2O3S
MW:374.841302156448
CID:1600296
PubChem ID:1220199
Update Time:2025-04-21

N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2,4-dimethoxybenzamide
    • benzamide, N-[4-(4-chlorophenyl)-2-thiazolyl]-2,4-dimethoxy-
    • STK426547
    • DTXSID10361098
    • 5692-51-3
    • AKOS003254955
    • Oprea1_116973
    • Inchi: 1S/C18H15ClN2O3S/c1-23-13-7-8-14(16(9-13)24-2)17(22)21-18-20-15(10-25-18)11-3-5-12(19)6-4-11/h3-10H,1-2H3,(H,20,21,22)
    • InChI Key: JXJTTZZHDZRNMK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=CSC(=N1)NC(C1C=CC(=CC=1OC)OC)=O

Computed Properties

  • Exact Mass: 374.04935
  • Monoisotopic Mass: 374.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 88.7Ų

Experimental Properties

  • Density: 1.356
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.645
  • PSA: 60.45

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